Cas no 1448029-85-3 (1-(4-butoxyphenyl)-3-(5-cyclopropyl-1-methyl-1H-pyrazol-3-yl)methylurea)

• Product Name: 1-(4-butoxyphenyl)-3-(5-cyclopropyl-1-methyl-1H-pyrazol-3-yl)methylurea
• CAS No: 1448029-85-3
• MF: C₁₉H₂₆N₄O₂
• MW: 342.435344219208
• CID: 5830598
• PubChem ID: 71808654
• Update Time: 2025-10-31

1-(4-butoxyphenyl)-3-(5-cyclopropyl-1-methyl-1H-pyrazol-3-yl)methylurea Chemical and Physical Properties

Names and Identifiers

• 1-(4-butoxyphenyl)-3-(5-cyclopropyl-1-methyl-1H-pyrazol-3-yl)methylurea
• AKOS024563482
• F6440-4199
• 1-(4-butoxyphenyl)-3-[(5-cyclopropyl-1-methyl-1H-pyrazol-3-yl)methyl]urea
• 1448029-85-3
• 1-(4-butoxyphenyl)-3-((5-cyclopropyl-1-methyl-1H-pyrazol-3-yl)methyl)urea
• 1-(4-BUTOXYPHENYL)-3-[(5-CYCLOPROPYL-1-METHYLPYRAZOL-3-YL)METHYL]UREA

• Inchi： 1S/C19H26N4O2/c1-3-4-11-25-17-9-7-15(8-10-17)21-19(24)20-13-16-12-18(14-5-6-14)23(2)22-16/h7-10,12,14H,3-6,11,13H2,1-2H3,(H2,20,21,24)
• InChI Key： YRTWPPFYURYSSC-UHFFFAOYSA-N
• SMILES： O(C1C=CC(=CC=1)NC(NCC1C=C(C2CC2)N(C)N=1)=O)CCCC

Computed Properties

• Exact Mass: 342.20557608g/mol
• Monoisotopic Mass: 342.20557608g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 25
• Rotatable Bond Count: 8
• Complexity: 422
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 68.2Ų

Additional information on 1-(4-butoxyphenyl)-3-(5-cyclopropyl-1-methyl-1H-pyrazol-3-yl)methylurea

1-(4-Butoxyphenyl)-3-(5-Cyclopropyl-1-Methyl-1H-Pyrazol-3-Yl)Methylurea: A Comprehensive Overview

The compound with CAS No. 1448029-85-3, commonly referred to as 1-(4-butoxyphenyl)-3-(5-cyclopropyl-1-methyl-1H-pyrazol-3-yl)methylurea, is a highly specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound is characterized by its unique structural features, which include a butoxyphenyl group, a cyclopropyl-substituted pyrazole ring, and a methylurea moiety. These components collectively contribute to its distinctive chemical properties and potential applications.

Recent studies have highlighted the importance of methylurea derivatives in drug discovery, particularly in the development of kinase inhibitors and other bioactive molecules. The presence of the butoxyphenyl group in this compound suggests potential interactions with aromatic-binding proteins, making it a promising candidate for therapeutic interventions. Additionally, the cyclopropyl group introduces strain and rigidity into the molecule, which can enhance its binding affinity to specific targets.

One of the most notable advancements in the study of this compound involves its application in antimicrobial research. Researchers have demonstrated that 1-(4-butoxyphenyl)-3-(5-cyclopropyl-1-methyl-1H-pyrazol-3-yl)methylurea exhibits potent activity against a range of bacterial and fungal pathogens. This finding underscores its potential as a lead compound for the development of novel antimicrobial agents.

In terms of synthesis, this compound is typically prepared through a multi-step process involving nucleophilic substitution and condensation reactions. The use of methylurea intermediates has been optimized to ensure high yields and purity. Recent innovations in catalytic methods have further streamlined the synthesis process, making it more accessible for large-scale production.

The structural versatility of this compound also extends to its applications in materials science. For instance, it has been explored as a precursor for advanced polymers and coatings due to its ability to form stable cross-links under specific conditions. This property makes it a valuable component in the development of high-performance materials for industrial use.

From an environmental perspective, studies on the toxicological profile of this compound have revealed minimal acute toxicity in experimental models. However, long-term exposure studies are currently underway to assess its potential impact on ecosystems and human health. These findings are critical for ensuring the safe handling and application of this compound in various industries.

In conclusion, 1-(4-butoxyphenyl)-3-(5-cyclopropyl-1-methyl-1H-pyrazol-3-yl)methylurea represents a cutting-edge molecule with diverse applications across multiple scientific disciplines. Its unique structure, coupled with recent advancements in synthesis and application techniques, positions it as a key player in future research and development efforts.